Cas no 61469-63-4 (2-Butenedinitrile, 2-(4-methoxyphenyl)-3-phenyl-, (E)-)
61469-63-4 structure
Product Name:2-Butenedinitrile, 2-(4-methoxyphenyl)-3-phenyl-, (E)-
CAS No:61469-63-4
MF:C17H12N2O
MW:260.28998374939
CID:478167
PubChem ID:71395561
Update Time:2025-04-19
2-Butenedinitrile, 2-(4-methoxyphenyl)-3-phenyl-, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenedinitrile, 2-(4-methoxyphenyl)-3-phenyl-, (E)-
- 2-(4-methoxyphenyl)-3-phenylbut-2-enedinitrile
- 61469-63-4
- DTXSID00817170
-
- Inchi: 1S/C17H12N2O/c1-20-15-9-7-14(8-10-15)17(12-19)16(11-18)13-5-3-2-4-6-13/h2-10H,1H3
- InChI Key: RLFMXRGWNGRNQL-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)C(C#N)=C(C#N)C1C=CC=CC=1
Computed Properties
- Exact Mass: 260.09506
- Monoisotopic Mass: 260.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 56.8Ų
Experimental Properties
- PSA: 56.81
2-Butenedinitrile, 2-(4-methoxyphenyl)-3-phenyl-, (E)- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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